(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride
Overview
Description
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride, also known as 5-ethyl-2,4-dioxoimidazolidine-5-propane-1-sulfonic acid ethylamide hydrochloride, is a compound used in a variety of scientific research applications. It is a white, odorless crystalline powder that is soluble in water and ethanol, and is stable in air. It is used in a variety of laboratory experiments, including biochemical and physiological studies, as well as in the synthesis of other compounds.
Scientific Research Applications
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride is used in a variety of scientific research applications. It is often used as a reagent in the synthesis of other compounds, such as peptides and pharmaceuticals. It is also used in biochemical and physiological studies, such as enzyme kinetics and protein-ligand binding studies.
Mechanism of Action
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride acts as a weak base, and can be used to deprotonate a variety of compounds. It can also act as a nucleophile, and can be used to form covalent bonds with electrophiles.
Biochemical and Physiological Effects
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride has been used in a variety of biochemical and physiological studies. It has been used to study enzyme kinetics, protein-ligand binding, and signal transduction pathways. It has also been used in studies of DNA and RNA synthesis and metabolism.
Advantages and Limitations for Lab Experiments
The use of (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and is readily available. It is also stable in air, and is soluble in both water and ethanol. The main limitation of this compound is that it is a weak base, and can only deprotonate a limited range of compounds.
Future Directions
There are a number of potential future directions for the use of (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride. It could be used in the synthesis of more complex compounds, such as peptides and pharmaceuticals. It could also be used in studies of enzyme kinetics, protein-ligand binding, and signal transduction pathways. Additionally, it could be used in studies of DNA and RNA synthesis and metabolism. Finally, it could be used in the development of new methods for the synthesis of other compounds.
Synthesis Methods
The synthesis of (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride begins with the reaction of (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloridedioxoimidazolidine-5-propane-1-sulfonic acid with ethylamine in the presence of a base. This reaction forms the corresponding ethylamide. The ethylamide is then reacted with hydrochloric acid to form the hydrochloride salt. This reaction is shown in the following equation:
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloridedioxoimidazolidine-5-propane-1-sulfonic acid + ethylamine + base → (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione + water
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione + hydrochloric acid → (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride + water
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride involves the reaction of ethyl glycinate hydrochloride with 2-aminoethylamine to form the intermediate, which is then cyclized with phosgene to yield the final product.", "Starting Materials": [ "Ethyl glycinate hydrochloride", "2-aminoethylamine", "Phosgene" ], "Reaction": [ "Step 1: Ethyl glycinate hydrochloride is reacted with 2-aminoethylamine in the presence of a base such as sodium hydroxide to form the intermediate, N-(2-aminoethyl)glycine ethyl ester.", "Step 2: The intermediate is then cyclized with phosgene in the presence of a base such as triethylamine to yield the final product, (5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride." ] } | |
CAS RN |
2624109-68-6 |
Product Name |
(5S)-3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride |
Molecular Formula |
C7H14ClN3O2 |
Molecular Weight |
207.7 |
Purity |
93 |
Origin of Product |
United States |
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